Cas no 1381944-63-3 (Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate)

• Product Name: Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate
• CAS No: 1381944-63-3
• MF: C₂₀H₂₀FNO₃
• MW: 341.37610912323
• MDL: MFCD22375051
• CID: 1037668
• PubChem ID: 70699940
• Update Time: 2025-10-28

Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4'-(piperidine-1-carbonyl)-[1,1'-biphenyl]-3-carboxylate
• ACMC-209cgh
• AK108075
• ANW-20415
• CTK8B0731
• KB-255771
• Methyl 2-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate
• DTXSID70743053
• methyl 2-fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoate
• MFCD22375051
• 1381944-63-3
• Methyl2-fluoro-4'-(piperidine-1-carbonyl)-[1,1'-biphenyl]-3-carboxylate
• BS-21325
• CS-0445577
• [1,1'-Biphenyl]-3-carboxylic acid, 2-fluoro-4'-(1-piperidinylcarbonyl)-, methyl ester
• Methyl 2-fluoro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylate
• Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate

• MDL： MFCD22375051
• Inchi： 1S/C20H20FNO3/c1-25-20(24)17-7-5-6-16(18(17)21)14-8-10-15(11-9-14)19(23)22-12-3-2-4-13-22/h5-11H,2-4,12-13H2,1H3
• InChI Key： MFBRGGDITCCIQW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C1C=CC(=CC=1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 341.14272166g/mol
• Monoisotopic Mass: 341.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate

Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate: A Comprehensive Overview

The compound with CAS No. 1381944-63-3, known as Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a piperidinocarbonyl substituent and a fluoro group at specific positions on the aromatic ring. The benzoate ester moiety plays a crucial role in its chemical reactivity and biological activity, while the piperidinocarbonyl group contributes to its structural complexity and potential applications in drug design.

Recent studies have highlighted the importance of Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This finding underscores its potential as a lead compound for developing new anti-inflammatory drugs.

The synthesis of Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the benzoic acid derivative, followed by esterification with methanol to form the methyl ester. The introduction of the piperidinocarbonyl group is achieved through a coupling reaction, often utilizing carbodiimides or other coupling agents to facilitate the formation of the amide bond. The presence of the fluoro group at position 2 of the benzene ring is critical for optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmaceutical applications, Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of structural features makes it an ideal candidate for applications requiring high thermal stability and mechanical strength. For example, researchers have investigated its use as a monomer in polyurethane synthesis, where it contributes to the formation of high-performance materials with excellent resistance to environmental degradation.

From an analytical standpoint, the characterization of Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of the compound's molecular structure and purity, ensuring its suitability for both research and industrial applications.

In conclusion, Methyl 2-fluoro-3-4-(piperidinocarbonyl)phenylbenzoate (CAS No. 1381944-63-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.